1-Iodopentane-5,5,5-d3

• Molecular Formula: C5H11I
• Molecular Weight: 201.06 g/mol
• IUPAC Name: 1,1,1-trideuterio-5-iodopentane
• InChI: InChI=1S/C5H11I/c1-2-3-4-5-6/h2-5H2,1H3/i1D3
• InChI Key: BLXSFCHWMBESKV-FIBGUPNXSA-N
• Isomeric SMILES: [2H]C([2H])([2H])CCCCI
• Canonical SMILES: CCCCCI

Description

1-Iodopentane-5,5,5-d3 (CAS# 920502-31-4) is a deuterium-labeled alkyl iodide with the molecular formula CD₃(CH₂)₄I and a molecular weight of 201.06 g/mol. It contains three deuterium atoms at the terminal methyl group (C5 position), achieving 98 atom% deuterium purity . This compound is classified as a flammable liquid and is primarily used in research as an isotopic tracer in organic synthesis, reaction mechanism studies, and mass spectrometry-based analytical workflows. Its deuterated structure minimizes interference from protonated analogs in spectroscopic analyses, making it valuable for tracking molecular pathways in biochemical and pharmaceutical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Iodopentane-5,5,5-d3 can be synthesized through the halogenation of pentane-5,5,5-d3. The process typically involves the reaction of pentane-5,5,5-d3 with iodine in the presence of a catalyst such as red phosphorus or a similar halogenation agent. The reaction is carried out under controlled conditions to ensure the selective substitution of hydrogen atoms with iodine.

Industrial Production Methods

Industrial production of 1-Iodopentane-5,5,5-d3 follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and advanced equipment to ensure the consistency and purity of the final product. The reaction conditions are optimized to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

1-Iodopentane-5,5,5-d3 undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the iodine atom is replaced by other nucleophiles.

Elimination Reactions: It can undergo elimination reactions to form alkenes.

Oxidation and Reduction: Although less common, it can be involved in oxidation and reduction reactions under specific conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide, potassium cyanide, and ammonia. The reactions are typically carried out in polar solvents like water or alcohol.

Elimination Reactions: Strong bases such as potassium tert-butoxide are used, often in non-polar solvents like dimethyl sulfoxide (DMSO).

Oxidation and Reduction: Reagents like potassium permanganate or lithium aluminum hydride can be used under controlled conditions.

Major Products

Substitution Reactions: Products include various substituted pentanes depending on the nucleophile used.

Elimination Reactions: The major product is pentene.

Oxidation and Reduction: Products vary based on the specific reaction conditions and reagents used.

Scientific Research Applications

Applications in Medicinal Chemistry

1. Tracer Studies in Pharmacokinetics
The incorporation of deuterium in 1-Iodopentane-5,5,5-d3 allows for enhanced tracking of drug metabolism in vivo. Deuterated compounds often exhibit altered metabolic pathways compared to their non-deuterated counterparts. This property is particularly useful in pharmacokinetic studies where understanding the fate of a drug within biological systems is crucial.

2. Development of Therapeutics
Research has indicated that iodinated compounds can exhibit significant biological activity. For instance, analogs of vitamin D3 that incorporate iodine have been shown to enhance binding affinity to vitamin D receptors, suggesting potential therapeutic applications in conditions like osteoporosis and certain cancers . The use of 1-Iodopentane-5,5,5-d3 in synthesizing such iodinated analogs may lead to the development of new therapeutic agents with improved efficacy.

Analytical Applications

1. NMR Spectroscopy
Deuterated compounds are essential in nuclear magnetic resonance (NMR) spectroscopy as they reduce background noise from hydrogen signals. This allows for clearer spectral data when analyzing complex mixtures or studying molecular structures . The unique isotopic labeling of 1-Iodopentane-5,5,5-d3 enhances its utility as a reference standard or internal marker in NMR experiments.

2. Mass Spectrometry
In mass spectrometry, deuterated compounds can serve as internal standards for quantifying analytes. The distinct mass difference between deuterated and non-deuterated forms allows for precise measurements of concentrations in biological samples . This application is particularly relevant in pharmacokinetic studies where accurate quantification of drug levels is required.

Case Studies

Case Study 1: Pharmacokinetic Profiling
A study utilized 1-Iodopentane-5,5,5-d3 to evaluate the metabolic pathways of a novel anti-cancer agent. By tracking the distribution and elimination of the compound using deuterium labeling, researchers were able to identify key metabolic routes and potential interactions with other drugs .

Case Study 2: Vitamin D Analog Development
Research involving iodinated vitamin D analogs demonstrated that compounds similar to those derived from 1-Iodopentane-5,5,5-d3 exhibited increased differentiation of malignant cells while minimizing calcium mobilization from bones. This suggests a dual therapeutic role in treating osteoporosis and certain malignancies .

Data Table: Summary of Applications

Application Area	Description	Example Use Case
Pharmacokinetics	Tracing metabolic pathways using deuterated compounds	Drug metabolism studies
Medicinal Chemistry	Development of iodinated analogs for therapeutic use	Iodinated vitamin D analogs for osteoporosis treatment
Analytical Chemistry	Use as an internal standard in NMR and mass spectrometry	Quantitative analysis in biological samples
Biological Research	Investigating biological mechanisms through isotopic labeling	Understanding drug interactions

Mechanism of Action

The mechanism of action of 1-Iodopentane-5,5,5-d3 is primarily related to its role as a labeled compound. The deuterium atoms provide a distinct mass difference, allowing for precise tracking and analysis in various reactions and processes. The molecular targets and pathways involved depend on the specific application and the nature of the study being conducted.

Comparison with Similar Compounds

Key Observations :

• Chain length and deuterium position significantly influence molecular weight and applications. Longer chains (e.g., 1-Iodooctane-d17) are suited for lipid metabolism studies, while shorter chains (e.g., 1-Iodopropane-1,1-d2) are used in small-molecule tracers .
• Terminal vs. internal deuterium labeling affects isotopic distribution patterns in mass spectrometry .

Brominated Analogs

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Reactivity vs. Iodine Analog
1-Iodopentane-5,5,5-d3	920502-31-4	CD₃(CH₂)₄I	201.06	Higher reactivity (weaker C-I bond)
1-Bromopentane-5,5,5-d3	75736-50-4	CD₃(CH₂)₄Br	153.02	Lower reactivity (stronger C-Br bond)

Key Observations :

• Brominated analogs like 1-Bromopentane-5,5,5-d3 are less reactive in nucleophilic substitutions compared to iodinated compounds, making them preferable in controlled synthetic reactions .
• The lower molecular weight of brominated analogs simplifies purification processes in organic synthesis .

Functional Group Variations

Compound Name	CAS Number	Functional Group	Molecular Weight (g/mol)	Applications
1-Iodopentane-5,5,5-d3	920502-31-4	Iodide (-I)	201.06	Isotopic tracer, alkylation agent
n-Pentyl-5,5,5-d3 Alcohol	64118-19-0	Hydroxyl (-OH)	91.167	Solvent studies, metabolic tracing
5-Iodopentyl Acetate	65921-65-5	Acetate (-OAc)	256.083	Prodrug synthesis, ester hydrolysis studies

Key Observations :

• Functional groups dictate chemical behavior. For example, the hydroxyl group in n-Pentyl-5,5,5-d3 Alcohol increases polarity, enhancing solubility in aqueous systems compared to the hydrophobic 1-Iodopentane-5,5,5-d3 .
• The acetate group in 5-Iodopentyl Acetate allows for controlled release of active compounds in pharmaceutical formulations .

Structural and Positional Isomers

Compound Name	CAS Number	Structure	Molecular Weight (g/mol)	Notes
1-Iodopentane-5,5,5-d3	920502-31-4	Terminal iodide, C5-D3	201.06	Standard for deuterium tracing
1,1,1,2,2,3,3-Heptafluoro-5-iodopentane	N/A	Fluorinated chain, iodide	N/A	Enhanced stability, fluorophilic applications

Key Observations :

• Fluorinated derivatives like 1,1,1,2,2,3,3-Heptafluoro-5-iodopentane exhibit unique electronic properties due to fluorine’s electronegativity, making them useful in materials science and fluorinated drug design .
• Positional isomers (e.g., 5-iodo vs. 1-iodo) alter steric and electronic environments, affecting reaction pathways .

Biological Activity

1-Iodopentane-5,5,5-d3 is a deuterated iodinated alkane that has garnered attention in biochemical research due to its potential biological activities. This compound, with the molecular formula $C_5H_{11}I$, is structurally related to various iodinated compounds that have been studied for their roles in biological systems, particularly in relation to thyroid hormones and vitamin D metabolism.

1-Iodopentane-5,5,5-d3 is characterized by the presence of an iodine atom and deuterium substitution at the terminal carbon. This unique structure allows researchers to explore its biological activity and metabolic pathways in detail. The compound's properties can be summarized in the following table:

Property	Value
Molecular Formula	C5H11I
Molecular Weight	168.05 g/mol
IUPAC Name	1-Iodopentane-5,5,5-d3
CAS Number	11622525

Thyroid Hormone Interaction

Research indicates that iodinated compounds play crucial roles in thyroid hormone signaling. The iodothyronine deiodinases are enzymes that modulate the action of thyroid hormones by activating or inactivating them. Deiodinase enzymes can influence local thyroid hormone signaling independent of serum concentrations, suggesting that compounds like 1-Iodopentane-5,5,5-d3 may interact with these pathways to alter biological responses .

Vitamin D Metabolism

1-Iodopentane-5,5,5-d3 may also be relevant in the context of vitamin D metabolism. Analogues of vitamin D have been synthesized with various substitutions to study their binding affinities and biological activities. For instance, iodinated derivatives have shown varying degrees of activity in vitro, influencing calcium metabolism and cell differentiation through interactions with the vitamin D receptor (VDR) . The biological implications of these interactions are significant for understanding how modifications to vitamin D analogues can enhance or inhibit their effects.

Study on Iodinated Compounds

A study investigated the synthesis and biological activity of various iodinated analogues of vitamin D. It was found that certain iodinated compounds exhibited lower in vitro activity compared to their non-iodinated counterparts. However, these compounds still provided insights into the structure-activity relationships (SARs) essential for developing effective vitamin D analogues .

Metabolic Pathway Analysis

Another research effort focused on the metabolic pathways involving iodinated compounds like 1-Iodopentane-5,5,5-d3. The study highlighted how these compounds could potentially modulate thyroid hormone signaling through deiodinase regulation. This modulation could have implications for conditions associated with thyroid dysfunction and metabolic disorders .